Cas no 62497-26-1 (2,5-Thiophenedicarboxylic acid, 3,4-bis(3-chlorophenyl)-)

• Product Name: 2,5-Thiophenedicarboxylic acid, 3,4-bis(3-chlorophenyl)-
• CAS No: 62497-26-1
• MF: C₁₈H₁₀Cl₂O₄S
• MW: 393.240602016449
• CID: 442724
• PubChem ID: 12294919
• Update Time: 2025-04-19

2,5-Thiophenedicarboxylic acid, 3,4-bis(3-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Thiophenedicarboxylic acid, 3,4-bis(3-chlorophenyl)-
• 3,4-bis(3-chlorophenyl)thiophene-2,5-dicarboxylic acid
• DTXSID40485397
• 62497-26-1

• Inchi： 1S/C18H10Cl2O4S/c19-11-5-1-3-9(7-11)13-14(10-4-2-6-12(20)8-10)16(18(23)24)25-15(13)17(21)22/h1-8H,(H,21,22)(H,23,24)
• InChI Key： JUHUVHDRMOUHQX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=C(C(=O)O)SC(C(=O)O)=C1C1C=CC=C(C=1)Cl

Computed Properties

• Exact Mass: 391.9678
• Monoisotopic Mass: 391.9676854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 74.6